Cas no 391912-64-4 (Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)-)
391912-64-4 structure
Product Name:Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)-
CAS No:391912-64-4
MF:C22H29F3N2O3S
MW:458.537475347519
CID:1500378
Update Time:2024-08-23
Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)-
- Benzenesulfonamide, N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)-
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- Inchi: 1S/C22H29F3N2O3S/c1-17(2)27(31(28,29)21-13-7-18(8-14-21)22(23,24)25)19-9-11-20(12-10-19)30-16-6-5-15-26(3)4/h7-14,17H,5-6,15-16H2,1-4H3
- InChI Key: XEIXOPPPVALKJZ-UHFFFAOYSA-N
- SMILES: C1(S(N(C2=CC=C(OCCCCN(C)C)C=C2)C(C)C)(=O)=O)=CC=C(C(F)(F)F)C=C1
Computed Properties
- Exact Mass: 458.18527
Experimental Properties
- Density: 1.213±0.06 g/cm3(Predicted)
- Boiling Point: 531.1±60.0 °C(Predicted)
- PSA: 49.85
- pka: 9.61±0.28(Predicted)
Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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